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molecular formula Cu(OH)2CO3 B043907 Cupric acetate monohydrate CAS No. 6046-93-1

Cupric acetate monohydrate

Cat. No. B043907
CAS RN: 6046-93-1
M. Wt: 199.65 g/mol
InChI Key: NWFNSTOSIVLCJA-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Patent
US08883119B2

Procedure details

A Cu containing catalyst was prepared by ion-exchange with copper acetate. A copper (II) acetate monohydrate solution was prepared by dissolving 47.9 g of the copper salt in 800 L of deionized water at 60° C. 200 g of the NH4-form described in comparative example 2.1 was then added to this solution. An ion-exchange reaction between the NH4-form of the zeolite described in comparative example 2.1 and the copper ions was carried out by agitating the slurry at 60° C. for 1 hour. The pH was between 5 and 5.3 during the reaction. The resulting mixture was then filtered, washed until the filtrate had a conductivity of <200 μScm−1, which indicated that substantially no soluble or free copper remained in the sample, and the washed sample was dried at 90° C. The obtained Cu catalyst comprised CuO at 3.4% by weight and Na2O at less than 100 ppm. The SiO2:Al2O3 was 29.
Name
copper acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper
Quantity
47.9 g
Type
reactant
Reaction Step Two
Name
water
Quantity
800 L
Type
solvent
Reaction Step Two
[Compound]
Name
NH4
Quantity
200 g
Type
reactant
Reaction Step Three
[Compound]
Name
NH4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
zeolite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
Cu
Name
copper (II) acetate monohydrate

Identifiers

REACTION_CXSMILES
[C:1]([O-:4])(=[O:3])[CH3:2].[Cu+2:5].[C:6]([O-:9])(=[O:8])[CH3:7].[Cu]>O>[OH2:3].[C:6]([O-:9])(=[O:8])[CH3:7].[Cu+2:5].[C:1]([O-:4])(=[O:3])[CH3:2] |f:0.1.2,5.6.7.8|

Inputs

Step One
Name
copper acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]
Step Two
Name
copper
Quantity
47.9 g
Type
reactant
Smiles
[Cu]
Name
water
Quantity
800 L
Type
solvent
Smiles
O
Step Three
[Compound]
Name
NH4
Quantity
200 g
Type
reactant
Smiles
Step Four
[Compound]
Name
NH4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
zeolite
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
copper
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cu]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
by agitating the slurry at 60° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was then added to this solution
CUSTOM
Type
CUSTOM
Details
The pH was between 5 and 5.3 during the reaction
FILTRATION
Type
FILTRATION
Details
The resulting mixture was then filtered
WASH
Type
WASH
Details
washed until the filtrate
CUSTOM
Type
CUSTOM
Details
the washed sample was dried at 90° C

Outcomes

Product
Details
Reaction Time
 1 h
[Compound]
Name
Cu
Type
product
Smiles
Name
copper (II) acetate monohydrate
Type
product
Smiles
O.C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.